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Compound of Interest

Compound Name: Farrerol 7-O-glucoside

Cat. No.: B12421242

Get Quote

Executive Summary
Farrerol 7-O-β-D-glucopyranoside (Farrerol 7-O-glucoside) is a bioactive flavanone glycoside

predominantly isolated from Rhododendron dauricum L. As a derivative of farrerol (4',5,7-

trihydroxy-6,8-dimethylflavanone), this compound exhibits significant pharmacological potential,

including expectorant and anti-inflammatory activities.[1][2]

This guide provides a rigorous structural elucidation framework, focusing on the specific

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) fingerprints required for its

unambiguous identification. It addresses the challenge of distinguishing the 6,8-dimethyl

substitution pattern and the glycosidic linkage at the 7-position.

Structural Architecture & Physicochemical
Properties[3][4]
Before analyzing spectral data, one must understand the structural constraints that dictate the

signals.

Aglycone: Farrerol (C₁₇H₁₆O₅)[2]
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Glycone: β-D-glucose (C₆H₁₂O₆)

Linkage: O-glycosidic bond at C-7[3]

Molecular Formula: C₂₃H₂₆O₁₀[4]

Molecular Weight: 462.45 g/mol [4]

Key Structural Features for Spectroscopy:

A-Ring: Fully substituted (except for OH/O-Glc). The presence of methyl groups at C-6 and

C-8 eliminates the typical meta-coupled doublets (H-6, H-8) seen in common flavanones like

naringenin, resulting in a simplified aromatic region in ¹H NMR.

C-Ring: Saturated C2-C3 bond, creating a chiral center at C-2. This results in an ABX spin

system for H-2, H-3ax, and H-3eq.

B-Ring: 4'-monosubstitution typically yields an AA'BB' coupling system.

Mass Spectrometry (MS) Profiling
Mass spectrometry is the first line of validation. For flavonoid glycosides, Electrospray

Ionization (ESI) in negative mode is the industry standard due to the acidity of phenolic

hydroxyls.

Ionization & Fragmentation Pattern[2][7][8]
Precursor Ion: The deprotonated molecular ion

is observed at m/z 461.

Primary Fragmentation: Collision-Induced Dissociation (CID) typically results in the neutral

loss of the glucose moiety (162 Da).

Aglycone Ion: The base peak appears at m/z 299 (Farrerol aglycone).

Retro-Diels-Alder (RDA) Cleavage
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Further fragmentation of the m/z 299 ion confirms the flavanone skeleton via RDA cleavage of

the C-ring.

Key Diagnostic Ions:

m/z 461:

(Parent)

m/z 299:

(Loss of Glucose)

m/z 281:

m/z 179:

fragment (Diagnostic for A-ring with two methyls and two hydroxyls).

MS Fragmentation Pathway (Visualization)
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(Farrerol 7-O-glucoside)

Aglycone Ion [Y₀]⁻
m/z 299

(Farrerol)

CID Fragmentation

Neutral Loss: Glucose
(162 Da)

Dehydration
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Caption: Proposed ESI-MS/MS fragmentation pathway for Farrerol 7-O-glucoside in negative

ion mode.

NMR Spectroscopy Analysis
Nuclear Magnetic Resonance provides the definitive stereochemical assignment. The data

below synthesizes characteristic shifts for farrerol glycosides in DMSO-d₆.

¹H NMR Data (400/500 MHz, DMSO-d₆)
The proton spectrum is distinct due to the lack of A-ring aromatic protons.
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Position δH (ppm) Multiplicity J (Hz) Interpretation

Aglycone

2 5.35 - 5.45 dd 12.5, 3.0
Chiral center (C-

ring)

3ax 3.15 - 3.25 dd 17.0, 12.5
Axial proton (C-

ring)

3eq 2.75 - 2.85 dd 17.0, 3.0
Equatorial proton

(C-ring)

6-CH₃ 1.95 - 2.05 s - Methyl on A-ring

8-CH₃ 1.90 - 2.00 s - Methyl on A-ring

2', 6' 7.30 - 7.35 d 8.5 B-ring (AA'BB')

3', 5' 6.80 - 6.85 d 8.5 B-ring (AA'BB')

5-OH 12.00+ s -

Chelated

hydroxyl (H-

bonded to C=O)

Sugar

1'' 4.80 - 5.00 d 7.0 - 8.0
Anomeric H (β-

configuration)

2''-6'' 3.10 - 3.70 m -
Glucose bulk

protons

Critical Analysis:

The 7-O-Glucoside Shift: In the aglycone (Farrerol), the 7-OH is free. Upon glycosylation,

there is no drastic shift in the A-ring protons because there are no protons at C-6 or C-8. This

makes ¹³C NMR essential for confirmation.

Anomeric Configuration: A coupling constant (

) of 7.0–8.0 Hz for H-1'' confirms the β-anomeric linkage.[5] An
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-linkage would show a smaller

(~3-4 Hz).

¹³C NMR Data (100/125 MHz, DMSO-d₆)
Position δC (ppm) Type Assignment Logic

4 ~197.0 C=O Ketone (H-bonded)

7 162.0 - 164.0 C-O

Glycosylation Site

(Shielded vs

Aglycone)

5 ~160.0 C-OH Chelated hydroxyl

9 ~158.0 C Junction

4' ~157.5 C-OH B-ring para-hydroxyl

1' ~129.0 C B-ring attachment

2', 6' ~128.0 CH B-ring

3', 5' ~115.0 CH B-ring

10 ~102.0 C Junction

8 ~105.0 C-CH₃ Methylated Carbon

6 ~104.0 C-CH₃ Methylated Carbon

2 ~78.5 CH Chiral center

3 ~42.0 CH₂ Methylene

6-CH₃, 8-CH₃ 7.0 - 9.0 CH₃
Methyl carbons

(distinctly upfield)

Sugar

1'' 100.0 - 102.0 CH Anomeric Carbon

2''-5'' 70.0 - 77.0 CH Sugar backbone

6'' ~60.5 CH₂ Sugar primary alcohol
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Experimental Protocol: Isolation & Validation
To generate the data above, the compound must be isolated with high purity. The following

protocol is based on standard phytochemical workflows for Rhododendron species.

Extraction Workflow
Plant Material: Dried leaves of Rhododendron dauricum.

Solvent: 70% Ethanol (reflux extraction).

Partitioning: Suspend crude extract in water; partition sequentially with Petroleum Ether

(removes lipids), Ethyl Acetate (removes aglycones), and n-Butanol (targets glycosides).

Target Fraction: The n-Butanol fraction contains Farrerol 7-O-glucoside.

Purification Logic (DOT Diagram)
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Fine Purification

Pure Farrerol 7-O-glucoside
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Caption: Step-by-step isolation workflow targeting polar flavonoid glycosides.

Self-Validating Checks
TLC Check: Spray with 10% H₂SO₄/EtOH and heat. Glycosides char/turn dark.
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Acid Hydrolysis Test: Reflux 2mg of isolate with 2M HCl for 1 hour. Extract with EtOAc.[1][6]

[7][8][9]

Result: The organic layer should yield Farrerol (check via TLC/MS). The aqueous layer

should yield Glucose (check via TLC vs. glucose standard). This confirms the glycosidic

nature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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